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1. Introduction

Uniconazole P is a highly active triazole-based plant growth regulator (PGR) used to manage

plant height and improve crop characteristics.[1][2] Chemically identified as (S)-(+)-

uniconazole, it is the more biologically active isomer of uniconazole.[3] Its primary mechanism

of action is the inhibition of gibberellin (GA) biosynthesis, which leads to a reduction in cell

elongation, resulting in shorter, more compact plants with thicker stems.[2][4][5] In the context

of plant tissue culture and micropropagation, Uniconazole P is a valuable tool for controlling

plantlet morphology, enhancing proliferation, and improving the resilience of plantlets for

successful acclimatization. Its activity is reported to be 6-10 times higher than the more

commonly used paclobutrazol.[5]

2. Mechanism of Action

Uniconazole P primarily targets the terpenoid biosynthesis pathway, specifically inhibiting the

production of gibberellins.[1][4]

Inhibition of Gibberellin Biosynthesis: Gibberellins are crucial for stem elongation.

Uniconazole P acts as a potent inhibitor of ent-kaurene oxidase, a cytochrome P450

monooxygenase enzyme.[4][6] This enzyme catalyzes critical oxidation steps in the GA

biosynthesis pathway. By blocking this enzyme, Uniconazole P effectively reduces the

levels of biologically active GAs, leading to the characteristic dwarfing effect.[4]
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Modulation of Other Hormones: Beyond its effect on gibberellins, Uniconazole P can

influence other hormonal pathways. It is a potent inhibitor of abscisic acid (ABA) catabolism

by blocking the enzyme ABA 8'-hydroxylase (CYP707A).[7][8][9] This leads to an increase in

endogenous ABA levels, a hormone known to play a key role in mediating stress responses,

which can enhance a plant's tolerance to drought and other abiotic stresses.[8][10] It can

also influence cytokinin (CK) and auxin (IAA) levels, thereby modulating callus proliferation

and differentiation.[4][11]
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Caption: Uniconazole P inhibits the enzyme ent-kaurene oxidase, blocking gibberellin

synthesis.

3. Key Applications in Micropropagation

Control of Hyperhydricity and Shoot Elongation: Uniconazole P effectively reduces

internode length, producing sturdy, compact plantlets. This is advantageous in preventing

legginess, a common issue in vitro, and makes plantlets easier to handle during

subculturing.

Enhanced Proliferation: By suppressing apical dominance, Uniconazole P can stimulate the

growth of axillary buds, leading to an increased multiplication rate in some species. In yam

micropropagation, a concentration of 1.7 µM Uniconazole P increased the number of nodes

per plantlet.[12]

Somatic Embryogenesis: Studies in cotton have shown that Uniconazole P can inhibit the

proliferation of non-embryogenic callus and promote the conversion of callus into

embryogenic callus (EC), thereby improving regeneration efficiency.[11] This effect is linked

to its ability to suppress endogenous auxin and enhance abscisic acid levels.[11]

Improved Acclimatization and Stress Tolerance: Plantlets treated with Uniconazole P often

exhibit enhanced tolerance to environmental stresses, a critical advantage during the

transition from in vitro to ex vitro conditions.[5][13] This is attributed to physiological changes

such as increased chlorophyll content, thicker leaf cuticles, and improved stomatal

regulation, partly due to increased ABA levels.[5][8][10]

Quantitative Data on Uniconazole P Effects
The optimal concentration of Uniconazole P is highly species-dependent and must be

determined empirically. The following tables summarize findings from various studies.

Table 1: Effect of Uniconazole P on Shoot Proliferation and Development
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Plant Species Explant/Stage
Uniconazole P
Concentration

Observed
Effects

Reference

Yam (Dioscorea

spp.)
Nodal segments

1.7 µM (~0.5

mg/L)

Increased

number of nodes

per plantlet (9

nodes vs. 7 in

control).

[12]

Cotton

(Gossypium

hirsutum)

Callus Induction 7 µM (~2.0 mg/L)

Inhibited callus

proliferation but

promoted

conversion to

embryogenic

callus.

[11]

Bedding Plants

(e.g., Petunia,

Marigold)

Seedlings

4-6 ppm (~4-6

mg/L) as foliar

spray

Effective height

control for

vigorous crops.

[14][15]

Herbaceous

Perennials (e.g.,

Echinacea)

Seedlings

10-15 ppm (~10-

15 mg/L) as foliar

spray

Required for

adequate height

control in

aggressive

species.

[14][15]

Table 2: Effect of Uniconazole P on Acclimatization and Stress Tolerance
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Plant Species
Application
Method

Uniconazole P
Concentration

Observed
Effects

Reference

Phalaenopsis

Orchid
In vitro treatment Not specified

Aided in effective

in vitro

acclimatization.

[13]

Bedding Plants

(various)
Foliar Spray 5-20 ppm

Increased

tolerance to

water stress.

[16]

Hemp (Cannabis

sativa L.)

Exogenous

application
Not specified

Alleviated

decrease in

starch content

under drought;

improved

drought

tolerance.

[10]

Wheat (Triticum

aestivum L.)

Exogenous

application
Not specified

Reduced plant

height, increased

root length, and

enhanced

relative water

content under

drought.

[6]

Experimental Protocols
Protocol 1: Preparation of Uniconazole P Stock Solution (1 mg/mL)

Uniconazole P is sparingly soluble in water but readily dissolves in organic solvents like

ethanol or DMSO.[17]

Materials:

Uniconazole P powder (CAS No. 83657-17-4)[18][19]

Ethanol (95-100%) or DMSO
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Sterile, purified water (e.g., double-distilled or Milli-Q)

Sterile volumetric flask (e.g., 50 mL)

Sterile magnetic stir bar and stir plate

Sterile filter sterilization unit (0.22 µm)

Sterile storage bottles (amber glass recommended)

Procedure:

Accurately weigh 50 mg of Uniconazole P powder and place it into a sterile 50 mL

volumetric flask.

Add a small volume (2-3 mL) of 95% ethanol or DMSO to the flask to completely dissolve the

powder.[17] Gently swirl or place on a stir plate at a low speed.

Once fully dissolved, slowly add sterile purified water to bring the total volume up to the 50

mL mark. Continue stirring to ensure the solution remains homogenous.

(Optional but recommended) For absolute sterility, pass the stock solution through a 0.22 µm

syringe filter into a sterile amber bottle.

Label the bottle clearly with the name ("Uniconazole P"), concentration (1 mg/mL),

preparation date, and your initials.

Store the stock solution at -20°C for long-term stability (≥4 years) or at 2-4°C for short-term

use.[17]

Protocol 2: General Application in Plant Tissue Culture Medium

This protocol outlines a typical experiment to determine the optimal concentration of

Uniconazole P for controlling shoot elongation.

Materials:

Established in vitro shoot cultures of the target plant.
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Basal culture medium appropriate for the species (e.g., MS medium).

Uniconazole P stock solution (1 mg/mL).

Sterile culture vessels (e.g., test tubes, Magenta™ boxes).

Standard tissue culture tools and sterile workspace (laminar flow hood).

Procedure:

Media Preparation: Prepare the basal medium (e.g., MS salts, vitamins, sucrose, and a

gelling agent like agar). Adjust the pH before adding agar.

Autoclaving: Autoclave the medium at 121°C for 15-20 minutes.

Adding Uniconazole P: Allow the autoclaved medium to cool to approximately 50-60°C.

Under sterile conditions, add the required volume of the Uniconazole P stock solution to

achieve the desired final concentrations.

Example Concentrations: 0 (control), 0.1, 0.5, 1.0, 2.0, and 5.0 mg/L.

Calculation: To get a final concentration of 0.5 mg/L in 1 liter of medium, add 0.5 mL of the

1 mg/mL stock solution.

Dispensing: Swirl the medium gently but thoroughly to mix, and dispense it into sterile culture

vessels. Allow the medium to solidify.

Inoculation: Excise uniform explants (e.g., single nodes, shoot tips) from healthy, proliferating

in vitro cultures and place one explant in each vessel.

Incubation: Culture the explants under standard growth room conditions (e.g., 25±2°C, 16-

hour photoperiod).

Data Collection: After a set culture period (e.g., 4-6 weeks), record data on parameters such

as:

Shoot length (cm)
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Number of nodes per shoot

Number of new shoots (proliferation rate)

Leaf color and morphology

Fresh and dry weight (g)

Analysis: Analyze the data to determine the optimal Uniconazole P concentration that

provides the desired level of growth control without causing phytotoxicity.

Experimental Workflow Diagram
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Caption: General workflow for testing Uniconazole P in a micropropagation system.

4. Important Considerations and Precautions

Species and Cultivar Specificity: The effective concentration range for Uniconazole P can

vary significantly between different plant species and even cultivars. Always conduct a

preliminary dose-response experiment.

Phytotoxicity: At high concentrations, Uniconazole P can cause excessive stunting, leaf

malformation, and delayed flowering.[16][20]
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Persistence: Uniconazole P is highly persistent. Its effects can carry over after plantlets are

transferred to ex vitro conditions, potentially stunting their growth in the greenhouse or field.

[14][15] This can be desirable for maintaining a compact form but detrimental if rapid growth

is needed post-transplantation.

Application Method: The method of application (e.g., incorporated into the medium, foliar

spray, or drench) will influence the outcome.[14] For in vitro work, incorporating it into the

medium ensures consistent exposure.

Reversing Over-Application: The effects of excessive application can be partially reversed by

applying gibberellins (e.g., GA₃ or a mix of GA₄₊₇).[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9014122/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9014122/
https://www.researchgate.net/publication/310152235_Relative_Effects_of_Uniconazole-p_and_other_growth_regulators_on_Micropropagation_ratio_of_yam_Dioscorea_spp_plantlets_at_different_growth_phases
https://ouci.dntb.gov.ua/en/works/4LBbYpV9/
https://ouci.dntb.gov.ua/en/works/4LBbYpV9/
https://gpnmag.com/article/tips-using-uniconazole/
https://www.canr.msu.edu/uploads/resources/pdfs/usinguniconazole.pdf
https://scispace.com/pdf/production-and-postproduction-performance-of-uniconazole-30zjfbnsl3.pdf
https://cdn.caymanchem.com/cdn/insert/17852.pdf
https://sielc.com/uniconazole-p
https://pubchem.ncbi.nlm.nih.gov/compound/Uniconazole-P
https://www.researchgate.net/publication/299366203_EFFECT_OF_UNICONAZOLE_CONCENTRATION_AND_ITS_APPLICATION_METHOD_ON_GROWTH_FLOWERING_AND_CARBOHYDRATE_CONTENT_OF_MIRABILIS_JALAPA_L_PLANTS
https://en.wikipedia.org/wiki/Uniconazole
https://www.benchchem.com/product/b1683726#uniconazole-p-use-in-plant-tissue-culture-and-micropropagation
https://www.benchchem.com/product/b1683726#uniconazole-p-use-in-plant-tissue-culture-and-micropropagation
https://www.benchchem.com/product/b1683726#uniconazole-p-use-in-plant-tissue-culture-and-micropropagation
https://www.benchchem.com/product/b1683726#uniconazole-p-use-in-plant-tissue-culture-and-micropropagation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683726?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

